Cas no 42492-62-6 (L-Valine,N-methyl-N-(phenylmethyl)-)

• Product Name: L-Valine,N-methyl-N-(phenylmethyl)-
• CAS No: 42492-62-6
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• MDL: MFCD27976728
• CID: 334657
• PubChem ID: 15342780
• Update Time: 2025-04-19

L-Valine,N-methyl-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• L-Valine,N-methyl-N-(phenylmethyl)-
• (S)-2-(Benzyl(methyl)amino)-3-methylbutanoic acid
• N-Methyl-L-valine benzyl ester 4-toluenesulfonate salt
• N-Me-Val-OBzl.TosOH
• N-Me-Val-OBzl·p-tosylate
• N-ME-VAL-OBZL·TOSOH
• N-α-Methyl-L-valine benzyl ester p-tosylate
• 2-(benzyl(methyl)amino)-3-methylbutanoic acid
• H-MEVAL-OBZL TOS-OH
• N-Benzyl-N-methyl-L-valine
• N-Benzyl-N-methyl-valin
• N-Methyl-N-benzyl-valin
• N-ME-VALINE-OBZL P-TOSYLATE
• N-Me-Val-OBzl
• N-ME-VAL-OBZL P-TOSYLATE
• N-ME-VAL-OBZL TOSOH
• NSC 86090
• AKOS024462384
• 42492-62-6
• SCHEMBL7780731
• 1007880-06-9
• A872876
• methyl-N-benzyl-l-valine
• n-benzyl-n-methylvaline

• MDL： MFCD27976728
• Inchi： 1S/C13H19NO2/c1-10(2)12(13(15)16)14(3)9-11-7-5-4-6-8-11/h4-8,10,12H,9H2,1-3H3,(H,15,16)/t12-/m0/s1
• InChI Key： BLRQXMHAGNJVHO-LBPRGKRZSA-N
• SMILES： OC([C@H](C(C)C)N(C)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 393.16100
• Monoisotopic Mass: 221.141579
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• XLogP3: 0.4

Experimental Properties

• Density: 1.066
• Melting Point: 153-155 ºC
• Boiling Point: 326.3°C at 760 mmHg
• Flash Point: 151.1°C
• Refractive Index: 1.53
• PSA: 101.08000
• LogP: 4.68720

L-Valine,N-methyl-N-(phenylmethyl)- Security Information

• Storage Condition：Store in cold storage.